2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate

• CAS No.: 355433-24-8
• Molecular Formula: C33H35NO3
• Molecular Weight: 493.6 g/mol
• IUPAC Name: [2-(4-methylphenyl)-2-oxoethyl] 2-(4-heptylphenyl)-6-methylquinoline-4-carboxylate
• InChI: InChI=1S/C33H35NO3/c1-4-5-6-7-8-9-25-13-17-26(18-14-25)31-21-29(28-20-24(3)12-19-30(28)34-31)33(36)37-22-32(35)27-15-10-23(2)11-16-27/h10-21H,4-9,22H2,1-3H3
• InChI Key: LDFIPKOKOMSEIO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C)C(=C2)C(=O)OCC(=O)C4=CC=C(C=C4)C

Description

This compound is a quinoline-based ester derivative characterized by a 4-methylphenyl ketone group and a 4-heptylphenyl-substituted quinoline core. Its molecular formula is C34H35NO3 (assuming structural similarity to CID 3722699 in ), with a molecular weight of 517.64 g/mol. The 6-methyl substituent on the quinoline ring may influence steric interactions and electronic properties, while the ester linkage provides hydrolytic instability, a feature critical for prodrug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate typically involves multiple steps, including the formation of intermediate compounds. The process may involve reactions such as Friedel-Crafts acylation, esterification, and cyclization. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially changing the compound’s reactivity and applications.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts (e.g., palladium on carbon). Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction may produce more saturated compounds .

Scientific Research Applications

2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: It may have potential as a probe for studying biological processes.

Medicine: It could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: It may be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

A comparative analysis of structurally related quinoline derivatives is presented below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate (Target)	C34H35NO3	517.64	Heptyl, 6-methyl	High lipophilicity (heptyl chain); potential for sustained release due to ester
2-(4-Ethylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methylquinoline-4-carboxylate (CID 3722699)	C34H37NO3	531.67	Ethyl (vs. methyl), heptyl, 6-methyl	Increased alkyl chain length may enhance bioavailability
2-(4-Methylphenyl)-2-oxoethyl 6-chloro-3-methyl-2-(4-methylphenyl)-4-quinolinecarboxylate (CID 1739416)	C27H22ClNO3	455.93	Chlorine, additional 3-methyl	Electronegative Cl enhances binding affinity; higher crystallinity
2-(4-Methoxyphenyl)-2-oxoethyl 6-chloro-2-(4-chlorophenyl)-4-quinolinecarboxylate ()	C25H17Cl2NO4	466.31	Methoxy, dual Cl	Electron-donating methoxy group alters reactivity; dual Cl increases stability
2-(4-Bromophenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate ()	C32H32BrNO3	558.52	Bromine (vs. methyl)	Higher molecular weight; Br may improve halogen bonding in target interactions

Crystallographic and Stability Data

• The target compound’s methyl groups likely stabilize crystal packing via C–H···π interactions, as observed in similar methyl-substituted quinolines () .
• Brominated analogs () exhibit higher melting points due to stronger van der Waals forces, whereas methoxy derivatives () may form hydrogen bonds, affecting solubility .

Biological Activity

2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate is a synthetic organic compound with a complex structure, characterized by a quinoline backbone and various substituted phenyl groups. Its molecular formula is C₃₅H₃₉N₁O₃, and it has a molecular weight of approximately 541.69 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, which warrant further investigation.

Chemical Structure and Properties

The compound features a quinoline ring, known for its diverse biological activities. The structure can be represented as follows:

$$\text{C}_{35}\text{H}_{39}\text{N}\text{O}_{3}$$

Key Structural Features

Feature	Description
Quinoline Backbone	Provides a basis for various biological activities
Substituted Phenyl Groups	Enhances lipophilicity and bioavailability

Pharmacological Potential

Research indicates that quinoline derivatives exhibit various biological activities, including:

• Antimicrobial Activity : Quinoline derivatives have shown effectiveness against a range of pathogens.
• Anticancer Properties : Some studies suggest potential anticancer activity, particularly in inhibiting tumor growth.
• Anti-inflammatory Effects : These compounds may modulate inflammatory pathways, providing therapeutic benefits in inflammatory diseases.

Case Studies and Research Findings

• Antimicrobial Studies : A study conducted on related quinoline compounds demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism of action involved disruption of bacterial cell wall synthesis.
• Anticancer Research : In vitro studies have shown that quinoline derivatives can induce apoptosis in cancer cell lines. For instance, a derivative similar to 2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate was found to inhibit the proliferation of breast cancer cells.
• Anti-inflammatory Mechanisms : Research has indicated that quinoline compounds can inhibit the production of pro-inflammatory cytokines, suggesting their potential use in treating chronic inflammatory conditions.

Interaction Studies

Understanding how 2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate interacts with biological systems is crucial for elucidating its mechanism of action. Interaction studies may include:

• Binding Affinity Tests : Evaluating the compound's affinity for specific biological targets.
• Metabolic Stability Assessments : Investigating how the compound is metabolized in biological systems.

Comparative Analysis with Similar Compounds

To highlight the uniqueness of 2-(4-Methylphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate, a comparison with structurally similar compounds is presented:

Compound Name	Structure Features	Unique Characteristics
2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate	Chlorine substitution on phenyl group	Enhanced lipophilicity
2-(4-Methoxyphenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate	Methoxy substitution on phenyl group	Potential for increased bioavailability
2-(4-Bromophenyl)-2-oxoethyl 2-(4-heptylphenyl)-6-methyl-4-quinolinecarboxylate	Bromine substitution on phenyl group	Different electronic properties affecting reactivity